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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and
decomposition of 1,4-butynediol (also known as 2-butyne-1,4-diol). Understanding the thermal
behavior of this compound is critical for its safe handling, storage, and use in various
applications, including as a precursor in the synthesis of pharmaceuticals and other specialty
chemicals. This document summarizes key thermal properties, outlines experimental protocols
for thermal analysis, and discusses the known decomposition pathways and products.

Thermal Stability and Hazard Data

1,4-Butynediol is a combustible solid that exhibits thermal instability, particularly at elevated
temperatures and in the presence of certain contaminants. The following table summarizes the
available quantitative data regarding its thermal properties and hazards.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8721112?utm_src=pdf-interest
https://www.benchchem.com/product/b8721112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source(s)
Melting Point 53-58 °C [1]

Boiling Point Decomposes at >160 °C [2][3]

Flash Point 152 °C [11[4]
Auto-ignition Temperature 335°C [1][5]
Decomposition Temperature Slow decomposition between 4]

Range 160 °C and 200 °C.

i " Can occur at significantly
Violent Decomposition _ [4]
higher temperatures.

Factors Influencing Thermal Instability

The thermal stability of 1,4-butynediol is significantly influenced by the presence of impurities
and incompatible materials. Violent reactions and explosive decomposition can be initiated or
accelerated by:

o Alkaline hydroxides and chlorides: Contact with strong bases can lead to hazardous
reactions.[2]

e Strong anhydrous acids: Can cause violent decomposition.[4]

o Heavy-metal salts: Salts of mercury, copper, and nickel, which are sometimes used as
catalysts in reactions involving 1,4-butynediol, can trigger violent decomposition.[4]

o Oxidizing agents: As a combustible material, 1,4-butynediol can react vigorously with strong
oxidizers.

» Acid chlorides and anhydrides: These can react violently with the hydroxyl groups of 1,4-
butynediol.[2]

Experimental Protocols for Thermal Analysis

While specific, detailed experimental protocols for the thermal analysis of pure 1,4-butynediol
are not readily available in the public domain, the following are generalized methodologies for
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Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) that are
applicable to energetic and thermally sensitive materials.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow into or out of a sample as a function of temperature or
time. It is a primary technique for determining melting points, phase transitions, and the onset
and enthalpy of decomposition.

Methodology:

o Sample Preparation: A small, precisely weighed sample of 1,4-butynediol (typically 1-5 mg)
is placed in a hermetically sealed aluminum or gold-plated copper crucible. The use of a
sealed crucible is crucial to contain any evolved gases during decomposition.

 Instrumentation: A calibrated Differential Scanning Calorimeter is used.

o Atmosphere: The experiment is typically run under an inert atmosphere, such as nitrogen or
argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.

e Heating Program: The sample is heated at a constant linear rate, typically ranging from 2 to
20 °C/min. A common rate for hazard screening is 10 °C/min.

o Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to
determine:

o The onset temperature of melting and decomposition (exothermic event).
o The peak temperature of the decomposition exotherm.

o The enthalpy of decomposition (AHd), calculated by integrating the area under the
decomposition peak.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time. It is used
to determine the temperature at which decomposition begins and to quantify the mass loss
associated with decomposition.
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Methodology:

o Sample Preparation: A small, accurately weighed sample of 1,4-butynediol (typically 5-10
mg) is placed in an open ceramic or aluminum crucible.

e Instrumentation: A calibrated Thermogravimetric Analyzer is used.

o Atmosphere: The analysis is usually performed under an inert atmosphere (e.g., nitrogen) to
study the intrinsic thermal decomposition, or in an oxidative atmosphere (e.g., air) to assess
its stability in the presence of oxygen. A constant purge rate (e.g., 20-50 mL/min) is
maintained.

» Heating Program: The sample is heated at a constant linear rate, typically 10 °C/min, over a
temperature range that encompasses the expected decomposition.

o Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve) are
analyzed to identify:

[e]

The initial decomposition temperature (Tonset).

o

The temperatures at which specific mass loss percentages occur.

[¢]

The temperature of the maximum rate of decomposition (from the DTG peak).

The final residual mass.

o

Decomposition Pathway and Products

Detailed studies on the specific decomposition products of 1,4-butynediol under various
conditions are limited. However, based on its chemical structure and safety data, a general
understanding of its decomposition can be inferred.

When heated, 1,4-butynediol is known to decompose, producing toxic and corrosive fumes.[2]
In the event of a fire, combustion products include carbon monoxide and carbon dioxide.[6] The
presence of the triple bond and two hydroxyl groups suggests that complex reactions, including
polymerization, dehydration, and fragmentation, can occur at elevated temperatures.
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The potential for runaway polymerization is a significant hazard.[7][8] Exothermic
polymerization can lead to a rapid increase in temperature and pressure within a closed
system, potentially resulting in a vessel rupture or explosion.

Hydrogenation of 2-butyne-1,4-diol to 2-butene-1,4-diol can lead to side products such as
crotyl alcohol, y-hydroxybutyraldehyde, n-butyraldehyde, and n-butanol, which could potentially
also be products of its thermal decomposition under certain conditions.[9]

Visualizations
Experimental Workflow for Thermal Hazard Assessment
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Caption: Experimental workflow for assessing the thermal stability of 1,4-butynediol.

Logical Diagram of Thermal Decomposition Initiation

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8721112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Decomposition Initiators

Heavy-Metal Salts
(Hg, Cu, Ni)

Decomposition Products & Events

Runaway Polymerization

Strong Anhydrous Acids

/

1,4-Butynediol | CO, CO2 (in fire)

\

Alkaline Hydroxides/
Chlorides

Toxic & Corrosive Fumes

Elevated Temperature
(>160°C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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